2-[[4-(4-bromophenyl)-5-pyridin-3-yl-1,2,4-triazol-3-yl]sulfanyl]-1-(2-chlorophenyl)ethanone

Specification

• CAS No.: 577765-88-9
• Molecular Formula: C21H14BrClN4OS
• Molecular Weight: 485.8 g/mol
• IUPAC Name: 2-[[4-(4-bromophenyl)-5-pyridin-3-yl-1,2,4-triazol-3-yl]sulfanyl]-1-(2-chlorophenyl)ethanone
• Standard InChI: InChI=1S/C21H14BrClN4OS/c22-15-7-9-16(10-8-15)27-20(14-4-3-11-24-12-14)25-26-21(27)29-13-19(28)17-5-1-2-6-18(17)23/h1-12H,13H2
• Standard InChI Key: OBUKJLHJVOFPTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Br)C4=CN=CC=C4)Cl

Introduction

The compound 2-[[4-(4-bromophenyl)-5-pyridin-3-yl-1,2,4-triazol-3-yl]sulfanyl]-1-(2-chlorophenyl)ethanone is a heterocyclic organic molecule featuring a triazole ring system functionalized with bromophenyl and pyridine substituents. It also contains a sulfanyl group linking the triazole moiety to a chlorophenylethanone structure. This compound belongs to a class of molecules often explored for their potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Structural Features

The structure of this compound can be divided into three main components:

• Triazole Core: The 1,2,4-triazole ring serves as the central scaffold, known for its stability and bioactivity.

• Substituents:

  • A bromophenyl group at position 4.

  • A pyridin-3-yl group at position 5.

• Sulfanyl Linkage: The triazole ring is connected via a sulfur atom to a ketone group substituted with a 2-chlorophenyl moiety.

This configuration provides the molecule with significant steric and electronic properties that influence its reactivity and potential biological interactions.

Synthesis

The synthesis of compounds like this typically involves multi-step reactions:

• Formation of the Triazole Ring: Cyclization of appropriate hydrazine derivatives with thiocarbonyl or other precursors under controlled conditions.

• S-Alkylation: Introduction of the sulfanyl group by reacting the triazole-thiol intermediate with a halogenated ethanone derivative.

• Functionalization: Bromination and chlorination steps are often carried out either during or after the core synthesis to achieve the desired substitutions.

Characterization Techniques

The structural elucidation of such compounds is performed using advanced analytical techniques:

• Nuclear Magnetic Resonance (NMR):

  • $^1H$-NMR and $^{13}C$-NMR for identifying hydrogen and carbon environments.

  • DEPT135 and 2D NMR (e.g., $^1H-^1H$, $^1H-^{13}C$) for detailed structural insights.

• Infrared Spectroscopy (IR): For identifying functional groups (e.g., C=O stretching in ketones).

• Mass Spectrometry (MS): High-resolution MS confirms molecular weight.

• Elemental Analysis: To verify the empirical formula.

Potential Applications

Compounds with similar structural motifs have demonstrated various biological activities:

• Antimicrobial Activity: The triazole ring is known to inhibit fungal growth by targeting ergosterol biosynthesis.

• Anticancer Potential: Substituted triazoles can act as inhibitors of key enzymes in cancer pathways.

• Anti-inflammatory Properties: Molecular docking studies suggest these compounds may inhibit enzymes like cyclooxygenase (COX) or lipoxygenase (LOX).

Research Findings

While specific experimental data for this exact compound were not provided in available sources, structurally related analogs have been synthesized and evaluated:

• Yields of similar compounds range from 57% to 84%, depending on reaction conditions.

• Melting points typically fall between 150–185°C, indicative of crystalline purity.

• TLC analysis reveals Rf values in solvent systems like n-hexane/ethyl acetate (e.g., Rf = 0.51).

Data Table

Property	Value/Details
Molecular Formula	C$_{19}$H$_{12}$BrClN$_{4}$OS
Molecular Weight	~460 g/mol
Functional Groups	Triazole, Sulfanyl, Ketone
Key Substituents	Bromophenyl, Pyridinyl, Chlorophenyl
Synthesis Yield	~57–61% (for related compounds)
Analytical Methods	NMR, IR, MS, Elemental Analysis
Potential Applications	Antimicrobial, Anticancer, Anti-inflammatory